Cas no 1921-90-0 ((E)-2-benzylidenecyclopentanone)

• Product name: (E)-2-benzylidenecyclopentanone
• CAS No: 1921-90-0
• MF: C₁₂H₁₂O
• MW: 172.22308
• CID: 840275
• PubChem ID: 1551028

(E)-2-benzylidenecyclopentanone Chemical and Physical Properties

Names and Identifiers

• (E)-2-benzylidenecyclopentanone

Computed Properties

• Exact Mass: 172.089
• Monoisotopic Mass: 172.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (E)-2-benzylidenecyclopentanone

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